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Compound of Interest

Compound Name: Dodecyl 4-nitrobenzoate

Cat. No.: B15351283 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety and handling precautions for Dodecyl 4-
nitrobenzoate. Due to the limited availability of specific safety data for this compound, this

document draws upon information from structurally similar compounds, including methyl 4-

nitrobenzoate, ethyl 4-nitrobenzoate, and 4-nitrobenzoic acid. The provided information should

be considered a baseline for safe laboratory practices and may need to be supplemented by

institution-specific safety protocols.

Hazard Identification and Classification
Dodecyl 4-nitrobenzoate is not extensively characterized in terms of its hazards. However,

based on the known properties of related nitroaromatic compounds, it is prudent to handle it

with care. The primary hazards associated with similar compounds include:

Skin and Eye Irritation: May cause irritation upon contact.[1][2]

Respiratory Tract Irritation: Inhalation of dust or vapors may irritate the respiratory system.[1]

Harmful if Swallowed: Ingestion may lead to adverse health effects.[2]

Aquatic Toxicity: May be harmful to aquatic life with long-lasting effects.[3]

It is important to note that one available Safety Data Sheet (SDS) for Ethyl 4-nitrobenzoate

classifies it as not a hazardous substance or mixture. However, given the presence of the nitro
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group, a cautious approach is recommended.

Physical and Chemical Properties
Specific physical and chemical data for Dodecyl 4-nitrobenzoate are not readily available.

The following table summarizes data for related compounds to provide an estimate of its

properties.

Property
Methyl 4-
nitrobenzoate

Ethyl 4-
nitrobenzoate

4-Nitrobenzoic Acid

Appearance

Light yellow to yellow

fine crystalline

powder[4]

Yellow Powder

Solid[5]
---

Melting Point 94 - 96 °C[3] 56 - 59 °C[5]
>240 °C

(decomposes)[6]

Boiling Point Not available Not available Not available

Flash Point Not available Not available Not available

Solubility Soluble in methanol[4] --- ---

Exposure Controls and Personal Protection
To minimize exposure to Dodecyl 4-nitrobenzoate, the following engineering controls and

personal protective equipment (PPE) are recommended.

Engineering Controls
Work in a well-ventilated area, preferably in a chemical fume hood.[2]

Facilities should be equipped with an eyewash station and a safety shower.[4]

Personal Protective Equipment (PPE)
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PPE Specification

Eye/Face Protection

Wear appropriate protective eyeglasses or

chemical safety goggles as described by

OSHA's eye and face protection regulations in

29 CFR 1910.133 or European Standard

EN166.[2][4][7]

Skin Protection

Wear appropriate protective gloves to prevent

skin exposure.[2][7] Wear appropriate protective

clothing to minimize contact with skin.[4]

Respiratory Protection

A NIOSH/MSHA or European Standard EN 149

approved respirator should be used if exposure

limits are exceeded or if irritation or other

symptoms are experienced.[7]

Handling and Storage
Handling: Wash thoroughly after handling.[2][7] Avoid contact with skin and eyes.[1] Minimize

dust generation and accumulation.[2][7]

Storage: Store in a cool, dry, well-ventilated area away from incompatible substances.[2][7]

Keep containers tightly closed.[2]

First-Aid Measures
In case of exposure to Dodecyl 4-nitrobenzoate, follow these first-aid procedures.
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Exposure Route First-Aid Procedure

Eye Contact

Flush eyes with plenty of water for at least 15

minutes, occasionally lifting the upper and lower

eyelids. Get medical aid.[1]

Skin Contact

Get medical aid. Flush skin with plenty of water

for at least 15 minutes while removing

contaminated clothing and shoes.[1][2]

Ingestion

If the victim is conscious and alert, give 2-4

cupfuls of milk or water. Never give anything by

mouth to an unconscious person. Get medical

aid immediately.[2]

Inhalation

Remove from exposure and move to fresh air

immediately. If not breathing, give artificial

respiration. If breathing is difficult, give oxygen.

Get medical aid.[1][2]

Accidental Release Measures
In the event of a spill, follow these procedures to ensure safety and minimize environmental

contamination.

Personal Precautions: Use proper personal protective equipment as indicated in Section 8.

[2]

Spill Cleanup: Clean up spills immediately, observing precautions in the Protective

Equipment section.[2] Sweep up or absorb the material, then place it into a suitable clean,

dry, closed container for disposal.[2] Avoid generating dusty conditions.[2] Provide

ventilation.[2]

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.[3]

Fire-Fighting Measures
Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or appropriate foam.[2]
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Firefighter Protection: As in any fire, wear a self-contained breathing apparatus in pressure-

demand, MSHA/NIOSH (approved or equivalent), and full protective gear.[2] During a fire,

irritating and highly toxic gases may be generated by thermal decomposition or combustion.

[2]

Toxicological Information
Specific toxicological data for Dodecyl 4-nitrobenzoate is not available. The following table

provides data for a related compound.

Compound Route Species Value

Ethyl 4-nitrobenzoate Oral Mouse LD50 = 2050 mg/kg[7]

Ethyl 4-nitrobenzoate Oral Rat LD50 = 2660 mg/kg[7]

Disposal Considerations
Dispose of contents and container in accordance with local, regional, national, and international

regulations.[6] Offer surplus and non-recyclable solutions to a licensed disposal company.[3]

Experimental Protocols
Detailed experimental protocols for the safety assessment of Dodecyl 4-nitrobenzoate are not

publicly available. Researchers should design and validate their own protocols based on

established methodologies for similar compounds, adhering to all institutional and regulatory

guidelines.

Visualizations
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Initial Response

Spill Containment & Cleanup

Final Steps

Chemical Spill Occurs

Evacuate Immediate Area

Alert Supervisor and Safety Officer

Assess Spill Hazard
(Size, Location, Substance)

Don Appropriate PPE
(Gloves, Goggles, Respirator)

Contain the Spill
(Use absorbents)

Neutralize (if applicable)

Clean Up Spill Material

Package Waste in Labeled Container

Decontaminate Area and Equipment

Dispose of Waste via Hazmat Procedures

Complete Spill Report

Click to download full resolution via product page

Caption: Workflow for handling a chemical spill.
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This guide is intended for informational purposes only and does not constitute a

comprehensive safety assessment. Always consult the most current Safety Data Sheet for any

chemical before use and adhere to all applicable safety regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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